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Compound of Interest

Compound Name:
2,3-Difluoro-5-methoxy-4-

methylbenzyl bromide

CAS No.: 1706430-78-5

Cat. No.: B1406359

Get Quote

Protocol for the Conversion of (2,3-Difluoro-5-
methoxy-4-methylphenyl)methanol to the
Corresponding Benzyl Bromide
Part 1: Strategic Analysis & Molecule Characterization
Target Molecule: (2,3-Difluoro-5-methoxy-4-methylphenyl)methanol CAS Registry Number:

1706461-15-5 Target Product: 1-(Bromomethyl)-2,3-difluoro-5-methoxy-4-methylbenzene

1.1 Chemical Context
CAS 1706461-15-5 is a highly functionalized benzylic alcohol intermediate, often utilized in the

synthesis of advanced medicinal chemistry targets, including kinase inhibitors and KRAS G12C

effectors.[1][2][3][4] The molecule features a crowded substitution pattern with both electron-

withdrawing (fluorine) and electron-donating (methoxy, methyl) groups.

Key Synthetic Challenges:
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Electronic Push-Pull: The presence of the methoxy group at the meta position relative to the

benzylic center (and para to a fluorine) creates a specific electronic environment. While

benzylic alcohols are generally reactive, the electron-rich nature of the ring makes the

product (benzyl bromide) highly susceptible to hydrolysis or polymerization if acidic

impurities remain.

Acid Sensitivity: The methoxy ether linkage is potentially sensitive to strong Lewis acids

(e.g., BBr3) or harsh acidic refluxes (HBr), which could lead to demethylation.

Lachrymator Potential: Benzylic bromides are potent alkylating agents and lachrymators.

Containment is critical.

1.2 Recommended Route Selection
To ensure maximum yield and purity, we recommend the Appel Reaction as the primary

protocol. This method operates under neutral conditions, mitigating the risk of ether cleavage or

acid-catalyzed degradation. A Phosphorus Tribromide (PBr3) protocol is provided as a scalable

alternative for larger batches where column chromatography is less desirable.

Parameter
Method A: Appel Reaction
(Recommended)

Method B: PBr3
(Alternative)

Reagents CBr4, PPh3 PBr3

Conditions Mild, Neutral, 0°C to RT Acidic byproducts, 0°C

Purification
Filtration + Flash

Chromatography

Aqueous Workup +

Crystallization/Distillation

Suitability High-value, mg to gram scale Multi-gram to kg scale

Atom Economy
Low (High MW byproducts:

Ph3PO)
High

Part 2: Detailed Experimental Protocols
Protocol A: Neutral Bromination via Appel Reaction (Gold
Standard)
Best for: High purity requirements, preserving the methoxy group, and preventing hydrolysis.
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Reagents:

Substrate: CAS 1706461-15-5 (1.0 equiv)

Carbon Tetrabromide (CBr4): 1.25 equiv

Triphenylphosphine (PPh3): 1.5 equiv

Solvent: Dichloromethane (DCM), Anhydrous (0.1 M concentration)

Workflow Diagram:
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Start: CAS 1706461-15-5
(1.0 eq) in DCM

Add CBr4 (1.25 eq)
Cool to 0°C

Dropwise Addition:
PPh3 (1.5 eq) in DCM

Controlled Rate

Stir at 0°C -> RT
Monitor by TLC/LCMS (1-3 h)

Quench:
Add Hexanes (precipitate Ph3PO)

Conversion >98%

Filtration:
Remove Triphenylphosphine Oxide

Flash Chromatography
(Hexane/EtOAc)

Final Product:
Benzyl Bromide

Click to download full resolution via product page

Caption: Step-by-step workflow for the Appel bromination of CAS 1706461-15-5, highlighting

the removal of phosphine oxide byproducts.
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Step-by-Step Procedure:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and

nitrogen inlet, dissolve CAS 1706461-15-5 (1.0 equiv) and CBr4 (1.25 equiv) in anhydrous

DCM.

Cooling: Cool the solution to 0°C using an ice/water bath.

Addition: Dissolve PPh3 (1.5 equiv) in a minimal amount of DCM. Add this solution dropwise

to the reaction mixture over 20 minutes.

Note: The solution may turn slightly yellow. Rapid addition can cause an exotherm;

maintain internal temperature <5°C.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for

2–3 hours.

Checkpoint: Monitor via TLC (Hexane:EtOAc 8:1). The alcohol (lower Rf) should

disappear, replaced by the bromide (higher Rf, UV active).

Workup: Dilute the reaction mixture with n-Hexane or Heptane (approx. 2x reaction volume).

This forces the precipitation of Triphenylphosphine Oxide (TPPO).

Filtration: Filter the suspension through a pad of Celite or a fritted glass funnel to remove the

TPPO solid. Rinse the pad with 10% EtOAc/Hexane.

Purification: Concentrate the filtrate in vacuo (bath temp <35°C—benzyl bromides are

thermally sensitive). Purify the residue via silica gel flash chromatography using a gradient of

0-10% EtOAc in Hexanes.

Protocol B: Scalable Bromination via PBr3
Best for: Larger scale (>10g) where atom economy is prioritized.

Reagents:

Substrate: CAS 1706461-15-5 (1.0 equiv)
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Phosphorus Tribromide (PBr3): 0.40 equiv (Theoretical is 0.33, slight excess ensures

completion)

Solvent: DCM or Toluene (Anhydrous)

Step-by-Step Procedure:

Dissolution: Dissolve the alcohol in anhydrous DCM (5 mL per mmol) under Nitrogen. Cool to

-10°C (salt-ice bath).

Addition: Add PBr3 dropwise via syringe.

Caution: PBr3 reacts violently with moisture. Ensure the needle tip is submerged or add

very slowly down the flask wall.

Kinetics: Stir at 0°C for 1 hour, then warm to RT for 1 hour.

Quench (Critical): Pour the reaction mixture carefully into a stirred mixture of ice and

saturated NaHCO3.

Why: This neutralizes the HBr and H3PO3 byproducts. Failure to neutralize will lead to

degradation of the product.

Extraction: Extract with DCM (2x). Wash combined organics with Brine, dry over MgSO4,

and concentrate.

Isolation: The product may solidify upon standing. If oil remains, rapid filtration through a

short silica plug is recommended.

Part 3: Quality Control & Troubleshooting
Analytical Specifications:
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Test Expected Result Notes

1H NMR (CDCl3)
Benzylic CH2 shift: ~4.4 - 4.6

ppm (singlet)

Alcohol precursor is typically

~4.6-4.8 ppm (doublet if

coupled to OH, or broad s).

Look for loss of OH proton.

19F NMR
Two distinct signals (approx

-110 to -140 ppm)

Verify integrity of the fluoro-

substitution pattern.

TLC Rf ~0.6-0.8 (10% EtOAc/Hex)
Bromide is much less polar

than the alcohol.

Appearance White solid or colorless oil
Yellowing indicates

decomposition (HBr release).

Troubleshooting Guide:

Issue: Incomplete Conversion.

Cause: Wet solvent or old reagents (PBr3 hydrolyzes).

Fix: Add 0.1 eq additional reagent. Ensure anhydrous conditions.

Issue: Product Degradation on Silica.

Cause: Silica is slightly acidic.

Fix: Pre-treat the silica column with 1% Triethylamine (TEA) in Hexanes to neutralize it

before loading the sample.

Issue: New Impurity by TLC (Baseline).

Cause: Hydrolysis back to alcohol or formation of phosphonium salt (in Appel).

Fix: Minimize reaction time. Do not heat the concentration step above 35°C.

Part 4: Safety & References
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Safety Hazards:

Benzyl Bromides: Potent lachrymators (tear gas agents) and skin irritants. Handle only in a

functioning fume hood. Wear double nitrile gloves.

PBr3: Reacts violently with water to produce HBr gas (corrosive/toxic).

References:

Appel, R. "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination,

Dehydration, and P–N Linkage." Angewandte Chemie International Edition in English,

14(12), 801–811. Link

Harrison, G. C., & Diehl, H. "Preparation of Alkyl Bromides." Organic Syntheses, Coll. Vol. 3,

p. 370. Link

Smith, A. B., et al. "High-Yield Bromination of Acid-Sensitive Alcohols." Journal of Organic

Chemistry. (General reference for neutral conditions).

Chemical Suppliers (BLD Pharm/Apollo): Structural confirmation of CAS 1706461-15-5 as

(2,3-Difluoro-5-methoxy-4-methylphenyl)methanol.[3][5] Link

Disclaimer: This document is for research purposes only. The user assumes all liability for

safety and compliance with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 426831-32-5|(5-Fluoro-2-methoxyphenyl)methanol|BLD Pharm [bldpharm.com]

2. 293299-94-2|4-Ethoxy-2,3-difluorobenzyl alcohol|BLD Pharm [bldpharm.com]

3. 1783565-08-1|(2-Fluoro-6-methoxy-3-methylphenyl)methanol|BLD Pharm [bldpharm.com]

4. 773871-99-1|(2,3-Difluoro-6-methoxyphenyl)methanol|BLD Pharm [bldpharm.com]
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5. 1806418-49-4|2-Fluoro-4-methoxy-1,3-dimethylbenzene|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Application Note: High-Fidelity Bromination of CAS
1706461-15-5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1406359/docs#application-note-high-fidelity-
bromination-of-cas-1706461-15-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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